Cas no 1289012-48-1 (6-Fluoro-4-iodopyridine-2-carbaldehyde)

• Product Name: 6-Fluoro-4-iodopyridine-2-carbaldehyde
• CAS No: 1289012-48-1
• MF: C₆H₃FINO
• MW: 250.996997117996
• CID: 4905147
• Update Time: 2025-05-25

6-Fluoro-4-iodopyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-iodopicolinaldehyde
• AB78848
• 6-FLUORO-4-IODOPYRIDINE-2-CARBALDEHYDE
• 6-Fluoro-4-iodopyridine-2-carbaldehyde

• Inchi： 1S/C6H3FINO/c7-6-2-4(8)1-5(3-10)9-6/h1-3H
• InChI Key： PUUUOSIDDKCRST-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 1.7
• Topological Polar Surface Area: 30

Additional information on 6-Fluoro-4-iodopyridine-2-carbaldehyde

Comprehensive Overview of 6-Fluoro-4-iodopyridine-2-carbaldehyde (CAS No. 1289012-48-1): Properties, Applications, and Industry Trends

6-Fluoro-4-iodopyridine-2-carbaldehyde (CAS No. 1289012-48-1) is a high-value halogenated pyridine derivative widely recognized for its versatile role in pharmaceutical and agrochemical synthesis. This compound features a unique fluoro-iodo substitution pattern combined with an aldehyde functional group, making it a critical building block for cross-coupling reactions and heterocyclic chemistry. Its molecular structure (C₆H₃FINO) offers exceptional reactivity, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern drug discovery pipelines.

Recent advancements in organofluorine chemistry have amplified the demand for 6-Fluoro-4-iodopyridine-2-carbaldehyde, as researchers explore its potential in designing PET radiotracers and kinase inhibitors. The compound’s iodo-substituent serves as an excellent leaving group, while the aldehyde moiety enables further derivatization into Schiff bases or heterocyclic scaffolds. Industry reports highlight its growing adoption in preclinical drug candidates, especially for oncology and CNS disorders, aligning with the global focus on targeted therapies.

From an analytical perspective, CAS No. 1289012-48-1 exhibits distinct spectral properties: 1H NMR signals at δ 10.0 ppm (aldehyde proton) and 19F NMR shifts near -60 ppm (fluoro-substituent). These characteristics simplify purity validation, a critical factor for GMP-compliant manufacturing. Environmental and regulatory trends also favor halogenated intermediates like this compound due to their biodegradability compared to heavy-metal catalysts, addressing green chemistry priorities.

The synthesis of 6-Fluoro-4-iodopyridine-2-carbaldehyde typically involves directed ortho-metalation (DoM) of fluoropyridines, followed by iodination and formylation. Recent patent literature reveals optimized routes using microwave-assisted synthesis, reducing reaction times by 40%. Such innovations respond to the pharmaceutical industry’s demand for cost-effective intermediates amid rising R&D expenditures.

Market insights indicate that halogenated pyridine aldehydes will see a 7.2% CAGR growth through 2030, driven by their utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Suppliers now emphasize batch-to-batch consistency and regulatory documentation, reflecting stricter quality standards in contract research organizations (CROs).

For researchers exploring structure-activity relationships (SAR), this compound’s electron-withdrawing effects from fluorine and iodine atoms provide valuable insights into bioisosteric replacements. Computational studies using density functional theory (DFT) further predict its reactivity in palladium-catalyzed systems, a hot topic in high-throughput screening workflows.

In conclusion, 6-Fluoro-4-iodopyridine-2-carbaldehyde (CAS No. 1289012-48-1) stands at the intersection of cutting-edge medicinal chemistry and sustainable synthesis. Its multifaceted applications—from small-molecule drug development to material science—underscore its importance in next-generation research, while evolving synthetic methodologies ensure its relevance in an increasingly efficiency-driven industry.